Cas no 814916-94-4 (N-(piperidin-3-yl)butanamide)

• Product Name: N-(piperidin-3-yl)butanamide
• CAS No: 814916-94-4
• MF: C₉H₁₈N₂O
• MW: 170.252022266388
• CID: 715425
• PubChem ID: 20121225
• Update Time: 2025-04-19

N-(piperidin-3-yl)butanamide Chemical and Physical Properties

Names and Identifiers

• Butanamide,N-3-piperidinyl-
• EN300-64196
• N-(piperidin-3-yl)butanamide
• AKOS023429220
• N-(Piperidin-3-yl)butyramide
• AKOS000163005
• N-piperidin-3-ylbutanamide
• SB42732
• 814916-94-4
• A1-05503
• CS-0208158
• CHEMBL4584202
• Z285200070

• Inchi： 1S/C9H18N2O/c1-2-4-9(12)11-8-5-3-6-10-7-8/h8,10H,2-7H2,1H3,(H,11,12)
• InChI Key： JBTMXZAUERTTFX-UHFFFAOYSA-N
• SMILES： O=C(CCC)NC1CNCCC1

Computed Properties

• Exact Mass: 170.142
• Monoisotopic Mass: 170.142
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 148
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 41.1A^2
• XLogP3: 0.5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls N-acyl amines
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty amides N-acyl amines